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Compound of Interest

Compound Name: 1-Chloro-1-methoxypropane

Cat. No.: B15489902

An In-Depth Technical Guide to 1-Chloro-1-methoxypropane

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Chloro-1-methoxypropane, targeting researchers, scientists, and
professionals in drug development. This document summarizes key quantitative data, outlines
a detailed experimental protocol for the synthesis of a related isomer, and visualizes the
synthetic pathway.

Molecular Formula and Weight

e Molecular Formula: CaHsCIO[1]

» Molecular Weight: 108.57 g/mol [1]

Physicochemical Data

A summary of the key physicochemical properties of 1-Chloro-1-methoxypropane and its
isomers is presented in the table below. This data is essential for understanding the
compound's behavior in various experimental and biological settings.
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Property Value Source
Molecular Weight 108.57 g/mol [1]
Molecular Formula C4aHoCIO [1]

0.999 g/cm?3 at 20 °C (for 1-

Density

Chloro-3-methoxypropane)
. . < -70 °C (for 1-Chloro-3-

Melting Point

methoxypropane)
. . 122.94 °C (for 2-Chloro-1-

Boiling Point 2]

methoxypropane)
. 18 °C (for 1-Chloro-3-
Flash Point

methoxypropane)

25 hPa at 20 °C (for 1-Chloro-

Vapor Pressure
3-methoxypropane)

o 205 °C (for 1-Chloro-3-
Autoignition Temperature

methoxypropane)
XLogP3 1.7 [1]
Topological Polar Surface Area 9.2 A2 [1]
CAS Number 5739-14-0 [1]

Experimental Protocols

While a specific experimental protocol for the synthesis of 1-Chloro-1-methoxypropane is not
readily available in the searched literature, a method for the synthesis of its isomer, 1-Chloro-3-
methoxypropane, is detailed in patent CN101045676A. This protocol provides valuable insight

into the synthesis of chloromethoxyalkanes.

Synthesis of 1-Chloro-3-methoxypropane[3]

This method involves the reaction of 1,3-bromochloropropane with sodium methoxide in the
presence of a phase transfer catalyst.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-methoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-methoxypropane
https://www.chembk.com/en/chem/2-Chloro-1-methoxy%20propane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-methoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-methoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-methoxypropane
https://www.benchchem.com/product/b15489902?utm_src=pdf-body
https://patents.google.com/patent/CN101045676A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

1,3-bromochloropropane

Sodium methoxide

Inert solvent (e.g., toluene, xylene)

Phase transfer catalyst (e.g., tetrabutylammonium bromide - TBAB)

Water

Procedure:
 In areaction vessel, dissolve 1,3-bromochloropropane in an inert solvent.

e Add the phase transfer catalyst to the solution. The amount of catalyst should be 0.01-0.1
times the weight of the 1,3-bromochloropropane.

» Prepare a dispersion of sodium methoxide in the same inert solvent.

¢ Slowly add the sodium methoxide dispersion dropwise to the 1,3-bromochloropropane
solution. The reaction temperature during this addition should be maintained between 20-110
°C.

 After the addition is complete, maintain the reaction mixture at a temperature of 50-80 °C to
ensure the reaction goes to completion.

e Once the reaction is complete, filter the mixture to remove the precipitated sodium bromide.
o Wash the filter cake with the inert solvent to recover any remaining product.

o Combine the organic layers and wash with water until the pH of the aqueous layer is
between 5 and 7.

e Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

« Filter to remove the drying agent.
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 Purify the crude 1-Chloro-3-methoxypropane by distillation.

Synthetic Pathway Visualization

The following diagram illustrates the synthetic pathway for 1-Chloro-3-methoxypropane as

described in the experimental protocol.
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Caption: Synthesis of 1-Chloro-3-methoxypropane.

Logical Relationship of Synthesis Steps
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The following diagram outlines the logical workflow of the synthesis and purification process for
1-Chloro-3-methoxypropane.

Reaction of
1,3-bromochloropropane and
Sodium Methoxide

Filtration to remove
Sodium Bromide

Washing of organic layer
with water

(Drying of organic Iayer)
Filtration to remove
drying agent

Purification by
Distillation

Pure 1-Chloro-3-methoxypropane
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Caption: Workflow for the synthesis of 1-Chloro-3-methoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Molecular weight and formula of 1-Chloro-1-
methoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
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chloro-1-methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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